Cas no 2384834-94-8 (4-azido-2-methyl-2H,3H,4H-1lambda6-thieno2,3-bthiopyran-1,1-dione)

• Product Name: 4-azido-2-methyl-2H,3H,4H-1lambda6-thieno2,3-bthiopyran-1,1-dione
• CAS No: 2384834-94-8
• MF: C₈H₉N₃O₂S₂
• MW: 243.305958509445
• MDL: MFCD30180785
• CID: 5241116
• PubChem ID: 122360363
• Update Time: 2025-11-06

4-azido-2-methyl-2H,3H,4H-1lambda6-thieno2,3-bthiopyran-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2384834-94-8
• EN300-297285
• 4-azido-2-methyl-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione
• 4-azido-2-methyl-2H,3H,4H-1lambda6-thieno2,3-bthiopyran-1,1-dione

• MDL： MFCD30180785
• Inchi： 1S/C8H9N3O2S2/c1-5-4-7(10-11-9)6-2-3-14-8(6)15(5,12)13/h2-3,5,7H,4H2,1H3
• InChI Key： DKQZLHHLYVLPLF-UHFFFAOYSA-N
• SMILES： S1(C2=C(C=CS2)C(CC1C)N=[N+]=[N-])(=O)=O

Computed Properties

• Exact Mass: 243.01361889g/mol
• Monoisotopic Mass: 243.01361889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.1Ų

Additional information on 4-azido-2-methyl-2H,3H,4H-1lambda6-thieno2,3-bthiopyran-1,1-dione

Chemical Profile of 4-azido-2-methyl-2H,3H,4H-1lambda6-thieno2,3-bthiopyran-1,1-dione (CAS No: 2384834-94-8)

4-azido-2-methyl-2H,3H,4H-1lambda6-thieno2,3-bthiopyran-1,1-dione, identified by its CAS number 2384834-94-8, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to the thieno[2,3-b]thiopyran class, a scaffold known for its versatile biological activities and potential applications in drug discovery. The presence of multiple functional groups, including an azido moiety and a dione ring system, makes it a promising candidate for further chemical manipulation and biological evaluation.

The molecular structure of 4-azido-2-methyl-2H,3H,4H-1lambda6-thieno2,3-bthiopyran-1,1-dione features a fused thieno[2,3-b]thiopyran core with a methyl substituent at the 2-position and an azido group at the 4-position. The dione functionality at the 1-position adds another layer of reactivity, allowing for diverse chemical transformations. This combination of structural features positions the compound as a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.

In recent years, there has been growing interest in thieno[2,3-b]thiopyran derivatives due to their reported bioactivities across various therapeutic areas. Studies have demonstrated that these compounds exhibit properties such as anti-inflammatory, anticancer, and antimicrobial effects. The azido group in particular is a versatile handle for further functionalization through click chemistry approaches, enabling the rapid construction of novel molecular libraries.

One of the most compelling aspects of 4-azido-2-methyl-2H,3H,4H-1lambda6-thieno2,3-bthiopyran-1,1-dione is its potential as a building block for drug development. The dione ring system can undergo reduction or oxidation reactions to introduce additional functional groups, while the azido group can be used for cycloaddition reactions with alkynes to form triazoles. These transformations are particularly useful in generating structurally diverse compounds for high-throughput screening.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups at various positions on the thieno[2,3-b]thiopyran core. Such modifications can fine-tune the electronic properties and biological activity of the molecule.

The pharmacological potential of 4-azido-2-methyl-2H,3H,4H-1lambda6-thieno2,3-bthiopyran-1,1-dione has been explored in several preclinical studies. Researchers have investigated its effects on target proteins and enzymes associated with diseases such as cancer and inflammation. The azido group has been particularly useful in developing prodrugs or bioconjugates that can be activated in vivo to release active therapeutic agents.

In conclusion,4-azido-2-methyl-2H,3H,4H-1lambda6-thieno2,3-bthiopyran-1，1-dione (CAS No: 2384834－94－8) represents a structurally intriguing compound with significant potential in medicinal chemistry. Its unique scaffold and functional groups make it a valuable tool for synthetic chemists and pharmacologists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound，its importance in drug discovery is likely to grow.